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Comparison of Sterigmatocystin Immune Reagents

The table below summarizes the characteristics of the immune reagents identified in the search results.

Immune
Reagent

Type /
Description

Key Characteristics &
Performance Data

Detection Method
Demonstrated

| VerA 3, VerA 4, VerA 6 [1] [2] | Monoclonal Antibodies (mAbs) | - High Affinity: VerA 3 used at 1:80,000

dilution in icELISA [1] [2].

Specificity: No cross-reactivity with Aflatoxins B1, B2, G1, G2, M1 [1] [2].
Sensitivity (LOD): 0.06 ng/g for maize, 0.08 ng/g for wheat, 0.1 ng/g for peanuts [1] [2]. | Indirect

Competitive ELISA (icELISA) | | Reagents based on sterigmatocystin hemiacetal [3] | Polyclonal
Antibodies (inferred) | - Sensitivity: Test system sensitivity of 0.1 ng/mL [3].

Basis: Developed from sterigmatocystin hemiacetal conjugated to proteins [3]. | Immunoassay (type
unspecified) |
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Here are the detailed methodologies for the generation and application of the most well-documented reagents

(the VerA series mAbs).

Immunogen Synthesis and Hybridoma Generation [1] [2]

This workflow outlines the process of creating the monoclonal antibodies used for detection.
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Start: STC and Glycolic Acid

Reaction in Trifluoroacetic Acid
(2 hours, room temp)

Product: STC-GA Hapten

Activation with NHS and DCC
(4 hours, room temp)

Conjugation to BSA
(4 hours, dark chamber)

Final Immunogen: STC-GA-BSA

Mouse Immunization
(4 injections over 9 weeks)

Cell Fusion
(Splenocytes + SP2/0 Myeloma cells)

Screening in semi-solid HAT medium

End: Isolation of mAb-producing Hybridomas
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Key Steps in Detail:

Hapten Synthesis: Sterigmatocystin (STG) was dissolved in acetonitrile and reacted with glycolic

acid (GA) in dry trifluoroacetic acid for 2 hours at room temperature to create the STG-GA hapten [1]
[2].

Protein Conjugation: The STG-GA hapten was activated using N-hydroxysuccinimide (NHS) and
N,N-dicyclohexylcarbodiimide (DCC) in dioxane. This activated hapten was then conjugated to

Bovine Serum Albumin (BSA) in 0.2 mol/L PBS (pH 8.0) to form the final immunogen (STG-GA-BSA)
[1] [2].

Immunization & Fusion: BALB/c mice were immunized with the STG-GA-BSA conjugate over a 9-
week period. Splenocytes from the selected mouse were fused with SP2/0 myeloma cells using

polyethylene glycol (PEG 1450) [1] [2].
Hybridoma Screening: A modified two-step screening procedure using semi-solid HAT

(hypoxanthine/aminopterin/thymidine) medium was employed to isolate three monoclonal antibody-
producing hybridomas (VerA 3, VerA 4, VerA 6) [1] [2].

Ultra-Sensitive icELISA Protocol [1] [2]

This workflow describes the assay developed using the VerA 3 antibody.
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Start: Coating with STG-GA-BSA
(0.5 µg/mL)

Blocking

Add Sample/STC Standard
+ VerA 3 Antibody (1:80,000)

Competitive Binding Reaction

Add Secondary Antibody
(Goat anti-mouse IgG–HRP)

Add TMB Substrate

Enzymatic Color Development

Stop Reaction and Read Absorbance

End: Quantify STC
via standard curve
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Assay Optimization Details:

Format: A competitive ELISA was performed where the plate was coated with the STG-GA-BSA
conjugate (0.5 µg/mL) [1] [2].

Antibody Incubation: The VerA 3 antibody was used at a high dilution of 1:80,000, indicating strong
affinity. Sample extracts or STC standards were mixed with the antibody, allowing for competitive

binding to the immobilized antigen [1] [2].
Detection & Validation: Binding was detected using a horseradish peroxidase (HRP)-conjugated

secondary antibody and 3,3',5,5'-Tetramethylbenzidine (TMB) substrate. The method was validated in
wheat, maize, and peanut matrices, showing recoveries from 83% to 110% and excellent agreement

with HPLC-MS/MS results [1] [2].

Key Insights for Researchers

Superior Specificity: The VerA series mAbs show no cross-reactivity with major aflatoxins, which is
a critical advantage for accurately measuring sterigmatocystin in samples where these toxins might

co-occur [1] [2].
Sensitivity vs. Legislation: The detection limits achieved by these immunoassays (e.g., 0.06 ng/g)

are far below the regulatory limits that have been proposed in some countries (e.g., 5-25 µg/kg),
making them fit-for-purpose for monitoring and research [1] [2] [4].

Comparative Data Gap: The available literature provides deep characterization of specific reagents
but lacks direct, head-to-head comparisons of all available immune reagents (e.g., from different

commercial suppliers) under standardized conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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